Cas no 2137796-49-5 (2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde)

• Product Name: 2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde
• CAS No: 2137796-49-5
• MF: C₁₅H₁₂F₃NO
• MW: 279.25709438324
• CID: 6303716
• PubChem ID: 165776894
• Update Time: 2025-06-07

2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde
• 2137796-49-5
• EN300-738969
• 2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde

• Inchi： 1S/C15H12F3NO/c1-9-6-13(10(2)5-11(9)8-20)14-4-3-12(7-19-14)15(16,17)18/h3-8H,1-2H3
• InChI Key： DHLVRGWXYYNZSQ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1C=C(C)C(C=O)=CC=1C)(F)F

Computed Properties

• Exact Mass: 279.08709849g/mol
• Monoisotopic Mass: 279.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30Ų

Additional information on 2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde

Introduction to 2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde (CAS No. 2137796-49-5)

2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde, with the CAS number 2137796-49-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its aromatic benzaldehyde core, substituted with two methyl groups and a 5-(trifluoromethyl)pyridin-2-yl moiety, which imparts distinct physical and chemical properties.

The synthesis of 2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde typically involves a multi-step process, often starting from readily available starting materials such as 2,5-dimethylbenzaldehyde and 5-(trifluoromethyl)pyridine. The key steps include functional group manipulation, cross-coupling reactions, and purification techniques to achieve the desired product with high purity and yield. Recent advancements in catalytic methods and green chemistry have significantly improved the efficiency and sustainability of these synthetic routes.

In terms of its physical properties, 2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde is a crystalline solid with a characteristic melting point and solubility profile. Its molecular weight is approximately 303.33 g/mol, and it exhibits strong UV absorption due to the presence of the aromatic ring and the electron-withdrawing trifluoromethyl group. These properties make it an attractive candidate for various analytical and spectroscopic applications.

The biological activity of 2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde has been the subject of several recent studies. Research has shown that this compound possesses potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages.

Beyond its therapeutic potential, 2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde has also been explored for its use in materials science. Its rigid molecular structure and strong electron-withdrawing groups make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent research has shown that derivatives of this compound can be used as efficient electron transport materials, enhancing the performance of these devices.

In the context of drug discovery, 2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde serves as a valuable lead compound for the development of novel therapeutics. Its structural features can be leveraged to design more potent and selective analogs with improved pharmacokinetic properties. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of several derivatives of 2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde, which exhibited enhanced anti-cancer activity against various human cancer cell lines.

The environmental impact of 2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices are essential to minimize any potential environmental risks. Researchers are actively investigating more sustainable synthesis methods and biodegradable alternatives to further reduce the ecological footprint of this compound.

In conclusion, 2,5-Dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde (CAS No. 2137796-49-5) is a versatile compound with a wide range of applications in medicinal chemistry, materials science, and analytical chemistry. Its unique chemical structure endows it with valuable properties that make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.